Cas no 89816-87-5 (Cyclohexanone, 2-[(3,5-dimethylphenyl)thio]-)

• Product Name: Cyclohexanone, 2-[(3,5-dimethylphenyl)thio]-
• CAS No: 89816-87-5
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 588217
• PubChem ID: 13162934
• Update Time: 2025-04-19

Cyclohexanone, 2-[(3,5-dimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[(3,5-dimethylphenyl)thio]-
• 2-(3,5-dimethylphenyl)sulfanylcyclohexan-1-one
• 89816-87-5
• 2-[(3,5-Dimethylphenyl)sulfanyl]cyclohexan-1-one
• DTXSID50523794

• Inchi： 1S/C14H18OS/c1-10-7-11(2)9-12(8-10)16-14-6-4-3-5-13(14)15/h7-9,14H,3-6H2,1-2H3
• InChI Key： MROJNGLDFTZKEB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 234.10783637g/mol
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų